N1-(4-fluoro-3-nitrophenyl)-N2-(3-morpholinopropyl)oxalamide

• IUPAC Name: N'-(4-fluoro-3-nitrophenyl)-N-(3-morpholin-4-ylpropyl)oxamide
• InChI: InChI=1S/C15H19FN4O5/c16-12-3-2-11(10-13(12)20(23)24)18-15(22)14(21)17-4-1-5-19-6-8-25-9-7-19/h2-3,10H,1,4-9H2,(H,17,21)(H,18,22)
• InChI Key: QXGMZVUBGWRHGL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H19FN4O5
• Molecular Weight: 354.33 g/mol

Description

N1-(4-fluoro-3-nitrophenyl)-N2-(3-morpholinopropyl)oxalamide, also known as FNPO, is a chemical compound that has been widely used in scientific research for its various properties. FNPO is a potent inhibitor of the proteasome, a complex protein degradation machinery that plays a crucial role in many cellular processes.

Scientific Research Applications

Synthesis of Di- and Mono-Oxalamides

A novel synthetic approach for the creation of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed. This method showcases the operationally simple and high-yielding capabilities of synthesizing anthranilic acid derivatives and oxalamides, providing a new formula for these compounds (Mamedov et al., 2016).

Fluorophores for Living Cells Imaging

Two novel long-wavelength ICT fluorophores, compound N1-1 and N1-2, derived from 1-oxo-1H-phenalene-2,3-dicarbonitrile (OPDCN), demonstrate bright fluorescence, reasonable two-photon activity, and sufficient water solubility for cell imaging. These compounds, especially N1-1 with its pH-sensitive fluorescence, are suitable for imaging lysosomes in living cells (Yu et al., 2018).

Fluorescent Probe for Hypoxic Cells

A novel off-on fluorescent probe, 2-(4-(dimethylamino)phenyl)-3-((1-methyl-4-nitro-1H-imidazol-5-yl)methoxy)-6,8-bis(morpholinomethyl)-4H-chromen-4-one, has been developed for selective detection of hypoxia. This probe, with its high selectivity, "Turn-On" fluorescence response, and no cytotoxicity, is successfully applied for imaging the hypoxic status of tumor cells, demonstrating its potential application in biomedical research fields (Feng et al., 2016).

Pyrimidine Linked with Morpholinophenyl Derivatives

A series of 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine derivatives have been prepared and evaluated for their larvicidal activity. This study provides insights into the structure-activity relationship of these compounds, contributing to the development of novel larvicidal agents (Gorle et al., 2016).

Lysosome-Targeting Fluorescent Probes

A small series of fluorescent lysosome-targeting probes based on the BODIPY fluorophore, containing morpholine and nitro groups, have been developed. These probes emit light from green to NIR wavelengths and provide specificity for imaging the lysosomes of hypoxic cells, highlighting the importance of the electron-withdrawing nitrophenyl group in controlling fluorescence properties (Kong et al., 2019).